N-(4-fluorobenzyl)-2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[3-[(4-methoxyphenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C24H21FN4O4/c1-33-19-10-6-17(7-11-19)14-29-23(31)22-20(3-2-12-26-22)28(24(29)32)15-21(30)27-13-16-4-8-18(25)9-5-16/h2-12H,13-15H2,1H3,(H,27,30)
• InChI Key: TUQWEIBJMYUCNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C24H21FN4O4
• Molecular Weight: 448.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrido[3,2-d]pyrimidin-1(2H)-yl group, which is a type of heterocyclic compound. This group is attached to a methoxybenzyl group and a fluorobenzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the methoxy, benzyl, and fluorobenzyl groups would likely have a significant impact on the compound’s structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The methoxy, benzyl, and fluorobenzyl groups could potentially participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Radiosynthesis for PET Imaging

A study by Dollé et al. (2008) discusses the radiosynthesis of DPA-714, a compound within the same family as the one , for positron emission tomography (PET) imaging targeting the translocator protein (18 kDa). This research highlights the utility of fluorine-18 labeled compounds for in vivo imaging, suggesting potential applications of similar compounds in neuroimaging and inflammation studies (Dollé et al., 2008).

Anticancer Activity

Al-Sanea et al. (2020) explored the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, which share a similar pyrimidine structure. These compounds demonstrated appreciable cancer cell growth inhibition, indicating the potential for compounds with related structures to be explored for anticancer properties (Al-Sanea et al., 2020).

Anti-Inflammatory and Analgesic Agents

Research by Abu‐Hashem et al. (2020) on benzodifuran derivatives derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showcases the therapeutic potential of novel synthetic compounds. These findings suggest that structurally related compounds could also be evaluated for their anti-inflammatory and analgesic efficacy (Abu‐Hashem et al., 2020).

Hepatitis B Virus Inhibition

Ivashchenko et al. (2019) developed a synthesis method for a compound with demonstrated in vitro nanomolar inhibitory activity against Hepatitis B virus (HBV), illustrating the potential of novel compounds for antiviral research (Ivashchenko et al., 2019).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information about this compound, it’s difficult to predict its mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity and potential uses in fields such as medicine or materials science.